Cas no 899949-47-4 ((3-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate)

• Product Name: (3-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate
• CAS No: 899949-47-4
• MF: C₂₀H₁₈N₂O₅
• MW: 366.367325305939
• CID: 5440745
• Update Time: 2025-10-30

(3-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ZTQQLRZGYPICMT-UHFFFAOYSA-N
• (3-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate

• Inchi： 1S/C20H18N2O5/c1-13(23)18-11-16(17-8-3-4-9-22(17)18)20(25)27-12-19(24)21-14-6-5-7-15(10-14)26-2/h3-11H,12H2,1-2H3,(H,21,24)
• InChI Key： ZTQQLRZGYPICMT-UHFFFAOYSA-N
• SMILES： C1(C(OCC(NC2=CC=CC(OC)=C2)=O)=O)=C2N(C=CC=C2)C(C(C)=O)=C1

Additional information on (3-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate

Introduction to (3-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate (CAS No. 899949-47-4)

(3-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 899949-47-4, represents a fascinating molecular structure that combines aromatic and heterocyclic moieties, making it a promising candidate for further research and development in drug discovery.

The molecular framework of (3-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate consists of a phenyl ring substituted with a methoxy group, linked to a carbamoylmethyl moiety, which in turn is connected to an acetylindolizine-1-carboxylate group. This intricate arrangement of functional groups suggests potential biological activities, particularly in the realm of enzyme inhibition and receptor interaction. The presence of both aromatic and heterocyclic components enhances its solubility and bioavailability, key factors in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on indolizine derivatives due to their diverse pharmacological properties. Indolizines, as a class of heterocyclic compounds, have shown promise in various therapeutic applications, including central nervous system disorders, cancer, and inflammatory diseases. The specific modification of the indolizine core with an acetyl group and a carbamoylmethyl side chain in (3-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate introduces unique chemical and biological characteristics that may contribute to its efficacy as a pharmacological agent.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of the phenolic methoxy group and the acetylated indolizine ring provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. This flexibility is particularly valuable in the context of structure-activity relationship (SAR) studies, where subtle changes in the molecular structure can lead to significant alterations in pharmacological properties.

The synthesis of (3-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of the indolizine core, followed by the introduction of the phenylcarbamoylmethyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Evidence from recent studies indicates that derivatives of indolizine have significant potential in modulating biological pathways associated with disease progression. For instance, certain indolizine-based compounds have demonstrated inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammation and pain signaling. The structural features of (3-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate suggest that it may exhibit similar inhibitory activity, making it a valuable candidate for further investigation.

In addition to its potential as an enzyme inhibitor, this compound may also interact with specific receptors or ion channels implicated in various neurological disorders. The aromatic ring and heterocyclic moiety can serve as recognition elements for target proteins, facilitating binding and modulating downstream signaling pathways. Such interactions are crucial for developing drugs that can effectively treat conditions like Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

The pharmacokinetic properties of (3-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate are another area of interest. Studies have shown that optimizing solubility and bioavailability can significantly enhance drug efficacy. The presence of polar functional groups such as hydroxyls and carboxylic acids in this compound may contribute to its solubility in both aqueous and lipid environments, facilitating absorption and distribution throughout the body.

Furthermore, the metabolic stability of this compound is an important consideration in drug development. Metabolic studies indicate that derivatives of indolizine can undergo various transformations in vivo, including oxidation and hydrolysis. Understanding these metabolic pathways is essential for predicting how the compound will behave within the body and for designing strategies to enhance its therapeutic window.

The role of computational chemistry has been instrumental in advancing our understanding of (3-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate. Molecular modeling techniques allow researchers to predict binding affinities, optimize molecular structures, and simulate interactions with biological targets. These computational approaches complement experimental studies by providing insights into the compound's behavior at an atomic level.

In conclusion, (3-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate represents a promising candidate for further exploration in pharmaceutical research. Its unique molecular structure, combined with its potential biological activities, makes it an attractive scaffold for drug design. As research continues to uncover new applications for indolizine derivatives, compounds like this one are likely to play a significant role in developing novel therapeutic agents for various diseases.